Cas no 1379604-65-5 (JWH 250 N-(5-carboxypentyl) metabolite)

• Product Name: JWH 250 N-(5-carboxypentyl) metabolite
• CAS No: 1379604-65-5
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 4457505
• PubChem ID: 86691092
• Update Time: 2025-10-15

JWH 250 N-(5-carboxypentyl) metabolite Chemical and Physical Properties

Names and Identifiers

• JWH 250 N-(5-carboxypentyl) metabolite
• JWH 250 N-pentanoic acid metabolite
• ZJUJIZZOEBFIKY-UHFFFAOYSA-N
• 5-(3-(2-(2-methoxyphenyl)acetyl)-1H-indol-1-yl)pentanoicacid
• 1H-Indole-1-pentanoic acid, 3-[2-(2-methoxyphenyl)acetyl]-
• JWH-250 N-pentanoic acid metabolite
• 5-[3-[2-(2-methoxyphenyl)acetyl]indol-1-yl]pentanoic acid
• DTXSID701017817
• 5-(3-(2-(2-methoxyphenyl)acetyl)-1H-indol-1-yl)pentanoic acid
• NS00097835
• 1379604-65-5
• EFC60465
• SCHEMBL15136266
• CHEBI:183398

• Inchi： 1S/C22H23NO4/c1-27-21-11-5-2-8-16(21)14-20(24)18-15-23(13-7-6-12-22(25)26)19-10-4-3-9-17(18)19/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,25,26)
• InChI Key： ZJUJIZZOEBFIKY-UHFFFAOYSA-N
• SMILES： N1(CCCCC(O)=O)C2=C(C=CC=C2)C(C(CC2=CC=CC=C2OC)=O)=C1

Computed Properties

• Exact Mass: 365.16270821Da
• Monoisotopic Mass: 365.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Phenylacetylindoles

Additional information on JWH 250 N-(5-carboxypentyl) metabolite

Comprehensive Overview of JWH 250 N-(5-carboxypentyl) metabolite (CAS No. 1379604-65-5)

The JWH 250 N-(5-carboxypentyl) metabolite (CAS No. 1379604-65-5) is a significant compound in the field of analytical chemistry and forensic science. This metabolite is derived from the parent compound JWH 250, a synthetic cannabinoid receptor agonist. Researchers and professionals often seek information on this metabolite due to its relevance in drug testing, pharmacokinetics, and toxicology studies. The increasing demand for accurate detection methods has made JWH 250 N-(5-carboxypentyl) metabolite a focal point in modern analytical techniques.

One of the most common questions related to JWH 250 N-(5-carboxypentyl) metabolite is its role in metabolite profiling. This compound is often analyzed using advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). These methods are crucial for identifying and quantifying the metabolite in biological samples, making it a topic of interest for laboratories and research institutions worldwide. The precision of these techniques ensures reliable results, which are essential for forensic and clinical applications.

The chemical properties of JWH 250 N-(5-carboxypentyl) metabolite (CAS No. 1379604-65-5) also contribute to its significance. With a molecular weight and structure that facilitate its detection, this metabolite is often studied for its stability and degradation patterns. Researchers are particularly interested in understanding how environmental factors, such as pH and temperature, affect the metabolite's integrity. Such studies are vital for developing robust analytical protocols and ensuring the accuracy of test results in various settings.

Another area of interest is the metabolic pathways of JWH 250 N-(5-carboxypentyl) metabolite. The compound undergoes specific biotransformations in the human body, which are critical for interpreting toxicological data. Understanding these pathways helps in distinguishing between recent and past exposure, a common challenge in forensic toxicology. This aspect is particularly relevant for legal and medical professionals who rely on metabolite data for case evaluations and patient care.

The market for reference standards like JWH 250 N-(5-carboxypentyl) metabolite (CAS No. 1379604-65-5) has grown significantly in recent years. Laboratories and research facilities require high-purity standards to validate their analytical methods. The demand for these standards is driven by the need for reliable and reproducible results in drug testing and research. Suppliers and manufacturers are continuously improving their production processes to meet the stringent quality requirements of the scientific community.

In addition to its analytical applications, JWH 250 N-(5-carboxypentyl) metabolite is also a subject of interest in pharmacokinetic studies. Researchers investigate its absorption, distribution, metabolism, and excretion (ADME) properties to gain insights into its behavior in biological systems. These studies are essential for understanding the compound's potential effects and interactions, which can inform safety assessments and regulatory decisions.

The development of new detection methods for JWH 250 N-(5-carboxypentyl) metabolite is another hot topic in the scientific community. Innovations in analytical technology, such as high-resolution mass spectrometry and immunoassays, are expanding the capabilities of metabolite detection. These advancements are crucial for staying ahead of emerging challenges in forensic and clinical toxicology, ensuring that laboratories can accurately identify and quantify metabolites in complex matrices.

Finally, the ethical and legal considerations surrounding the use of JWH 250 N-(5-carboxypentyl) metabolite in research cannot be overlooked. As with any compound used in scientific studies, adherence to ethical guidelines and regulatory frameworks is paramount. Researchers must ensure that their work complies with local and international laws, particularly when dealing with metabolites associated with controlled substances. This commitment to ethical practices reinforces the credibility and reliability of scientific findings.

In conclusion, JWH 250 N-(5-carboxypentyl) metabolite (CAS No. 1379604-65-5) is a compound of significant importance in analytical chemistry, forensic science, and pharmacokinetics. Its role in metabolite profiling, chemical properties, and market demand makes it a subject of ongoing research and development. By staying informed about the latest advancements and ethical considerations, professionals can leverage this metabolite's potential to advance scientific knowledge and improve public health outcomes.